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Compound of Interest

Compound Name: Heptafluoro-1-iodopropane

Cat. No.: B026637 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
1-Iodoheptafluoropropane (also known as perfluoropropyl iodide) is a halogenated alkane with

the chemical formula C3F7I. This synthetic compound is of significant interest in various fields,

including organic synthesis, materials science, and pharmaceutical development, primarily as a

source of the heptafluoropropyl group. Its unique physical properties, largely dictated by the

high degree of fluorination, are critical for its application and handling. This guide provides an

in-depth overview of the core physical characteristics of 1-iodoheptafluoropropane, supported

by available data and general experimental considerations.

Core Physical Properties
The physical properties of 1-iodoheptafluoropropane are summarized in the tables below.

These values have been compiled from various chemical suppliers and databases. It is

important to note that some variations in reported values may exist due to different

measurement conditions and purities.

General and Molecular Properties

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b026637?utm_src=pdf-interest
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b026637?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source(s)

Chemical Formula C3F7I [1][2][3][4]

Molecular Weight 295.93 g/mol [1][2][3][5]

Appearance
Colorless to light yellow or red

liquid
[2][6]

Solubility

Insoluble in water. Soluble in

chloroform, slightly soluble in

methanol.

[6][7]

Stability

Stable under normal

temperatures and pressures.

Sensitive to light. Incompatible

with strong oxidizing agents.

[1][6][7]

Tabulated Physical Data
Property Value Conditions Source(s)

Density 2.05 g/mL at 25 °C [1][2][6][8]

Boiling Point 41 °C (lit.) [6][8]

41.2 °C [1]

313-314 K [9]

Melting Point -95 °C [1][2][6]

Vapor Pressure 7.08 psi at 20 °C [1][6][8]

Refractive Index 1.328 n20/D [1][2][6]

1.329 n20/D (lit.) [8]

Flash Point 40-41 °C [1][2][6]
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While specific, detailed experimental protocols for the determination of the physical properties

of 1-iodoheptafluoropropane are not readily available in the public domain, the following are

general methodologies typically employed for such measurements.

Density Determination: The density of a liquid like 1-iodoheptafluoropropane is commonly

determined using a pycnometer or a digital density meter. The pycnometer is a flask with a

close-fitting ground glass stopper with a capillary tube through it, which allows air bubbles to

escape. The volume of the pycnometer is precisely known. The density is calculated by

measuring the weight of the pycnometer filled with the sample and dividing it by its volume.

Digital density meters, on the other hand, often use an oscillating U-tube. The oscillation

frequency of the tube changes when it is filled with the sample, and this change is proportional

to the density of the sample.

Boiling Point Determination: The boiling point is typically measured using a distillation

apparatus at atmospheric pressure. The liquid is heated in a flask, and the temperature of the

vapor that is in equilibrium with the boiling liquid is measured. For more precise measurements,

an ebulliometer is used. It is crucial to have a calibrated thermometer and to correct the

measured boiling point to standard pressure if the measurement is performed at a different

atmospheric pressure.

Melting Point Determination: For substances that are liquid at room temperature, the melting

point (or freezing point) is determined by cooling the substance until it solidifies and then gently

heating it while monitoring the temperature. The temperature at which the solid and liquid

phases are in equilibrium is the melting point. A differential scanning calorimeter (DSC) can

also be used to determine the melting point with high precision.

Vapor Pressure Measurement: The vapor pressure of a volatile liquid can be determined using

a static or dynamic method. In the static method, the substance is placed in a closed container

with a pressure gauge, and the pressure of the vapor in equilibrium with the liquid is measured

at a specific temperature. The dynamic method involves measuring the boiling point of the

liquid at different applied pressures.

Refractive Index Measurement: The refractive index is measured using a refractometer, most

commonly an Abbé refractometer. A drop of the liquid is placed on the prism, and light is

passed through it. The angle at which the light is refracted is measured, and this is used to

calculate the refractive index. The measurement is typically performed at a standard
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temperature, such as 20°C, and with a specific wavelength of light (usually the sodium D-line,

589 nm).

Logical Workflow for Physical Property
Determination
The following diagram illustrates a general workflow for the characterization of the physical

properties of a chemical compound like 1-iodoheptafluoropropane.
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Caption: General workflow for the determination of physical properties of a chemical

compound.
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Applications in Research and Development
The physical properties of 1-iodoheptafluoropropane are crucial for its use in various

applications:

Organic Synthesis: Its boiling point is important for reaction temperature control and for its

removal from a reaction mixture. Its density and solubility characteristics are critical for

solvent selection and phase separation processes.

Pharmaceutical and Agrochemical Development: The refractive index is a useful parameter

for quality control and for the identification of the substance.

Materials Science: The vapor pressure is a key parameter in processes involving

vaporization and deposition, such as in the creation of thin films.

Safety and Handling
1-Iodoheptafluoropropane is a chemical that should be handled with care in a well-ventilated

area, preferably a fume hood. It is light-sensitive and should be stored in a cool, dark place.[1]

[6] It is incompatible with strong oxidizing agents.[1][6] Personal protective equipment,

including safety goggles, gloves, and a lab coat, should be worn when handling this compound.

For detailed safety information, refer to the Safety Data Sheet (SDS) provided by the supplier.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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